2-{3-[hydroxy(oxido)amino]-1H-1,2,4-triazol-1-yl}-N-(5-methyl-3-isoxazolyl)acetamide

• Molecular Formula: C8H8N6O4
• Molecular Weight: 252.19 g/mol
• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-(3-nitro-1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C8H8N6O4/c1-5-2-6(12-18-5)10-7(15)3-13-4-9-8(11-13)14(16)17/h2,4H,3H2,1H3,(H,10,12,15)
• InChI Key: REFUJMPONLWPIK-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)CN2C=NC(=N2)[N+](=O)[O-]

Description

2-{3-[hydroxy(oxido)amino]-1H-1,2,4-triazol-1-yl}-N-(5-methyl-3-isoxazolyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical properties and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-{3-[hydroxy(oxido)amino]-1H-1,2,4-triazol-1-yl}-N-(5-methyl-3-isoxazolyl)acetamide is not fully understood. However, it has been found to inhibit certain enzymes, such as xanthine oxidase and nitric oxide synthase, which are involved in various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{3-[hydroxy(oxido)amino]-1H-1,2,4-triazol-1-yl}-N-(5-methyl-3-isoxazolyl)acetamide have been extensively studied. This compound has been found to have anti-inflammatory, antioxidant, and anti-tumor properties. It has also been found to have potential applications in the treatment of cardiovascular and neurological diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{3-[hydroxy(oxido)amino]-1H-1,2,4-triazol-1-yl}-N-(5-methyl-3-isoxazolyl)acetamide in lab experiments is its potent inhibitory effects on certain enzymes. This makes it a potential candidate for drug discovery. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully evaluated before its use in lab experiments.

Future Directions

There are several future directions for the study of 2-{3-[hydroxy(oxido)amino]-1H-1,2,4-triazol-1-yl}-N-(5-methyl-3-isoxazolyl)acetamide. One potential direction is the evaluation of its potential use in the treatment of various diseases, such as cancer, cardiovascular, and neurological diseases. Another direction is the exploration of its potential as a drug discovery candidate, as it has been found to have potent inhibitory effects on certain enzymes. Further studies are needed to fully understand the mechanism of action and potential applications of this compound.
Conclusion:
In conclusion, 2-{3-[hydroxy(oxido)amino]-1H-1,2,4-triazol-1-yl}-N-(5-methyl-3-isoxazolyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have potent inhibitory effects on certain enzymes, making it a potential candidate for drug discovery. It has also been studied for its potential use in cancer treatment, as it has been found to have anti-tumor properties. Further studies are needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 2-{3-[hydroxy(oxido)amino]-1H-1,2,4-triazol-1-yl}-N-(5-methyl-3-isoxazolyl)acetamide has been achieved through various methods. One of the most commonly used methods involves the reaction of 5-methyl-3-isoxazolecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 3-amino-1,2,4-triazole to form the desired compound. Other methods involve the use of different reagents and catalysts to achieve the same compound.

Scientific Research Applications

2-{3-[hydroxy(oxido)amino]-1H-1,2,4-triazol-1-yl}-N-(5-methyl-3-isoxazolyl)acetamide has been extensively studied for its potential applications in various scientific research fields. This compound has been found to have potent inhibitory effects on certain enzymes, making it a potential candidate for drug discovery. It has also been studied for its potential use in cancer treatment, as it has been found to have anti-tumor properties.